trithiotungstic acid
Description
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Properties
CAS No. |
19452-55-2 |
|---|---|
Molecular Formula |
C11H10O3 |
Synonyms |
trithiotungstic acid |
Origin of Product |
United States |
Q & A
Q. What are the established methods for synthesizing trithiotungstic acid, and how can purity be validated?
this compound is typically synthesized via acidification of thiotungstate salts under controlled pH and temperature. Key steps include:
- Precipitation : Gradual addition of H₂S to sodium tungstate solutions, followed by HCl acidification .
- Purification : Recrystallization in ethanol-water mixtures to remove impurities.
- Characterization : Validate purity using elemental analysis (C, H, S, W content), FTIR (S–W–S stretching bands at ~450 cm⁻¹), and X-ray diffraction for structural confirmation .
Q. How does this compound’s stability vary under different storage conditions?
Stability studies should employ:
- Thermogravimetric Analysis (TGA) : Track decomposition temperatures under nitrogen/air atmospheres.
- UV-Vis Spectroscopy : Monitor absorbance changes (e.g., λ_max shifts) over time in aqueous/organic solvents.
- pH Monitoring : Acidic conditions (pH < 3) enhance stability, while alkaline environments accelerate degradation .
Advanced Research Questions
Q. What experimental designs are optimal for probing this compound’s catalytic mechanisms in redox reactions?
Mechanistic studies require:
- Kinetic Isotope Effects (KIE) : Compare reaction rates using deuterated vs. non-deuterated substrates to identify rate-determining steps.
- In Situ Raman Spectroscopy : Capture intermediate species during catalysis (e.g., W–S bond dynamics).
- Electrochemical Profiling : Cyclic voltammetry to map redox potentials and electron-transfer pathways .
- Computational Support : DFT calculations to model transition states and validate experimental observations .
Q. How can researchers resolve contradictions in reported spectral data for this compound derivatives?
Discrepancies often arise from solvent effects or impurities. Mitigation strategies include:
- Controlled Replication : Repeat synthesis under strictly anhydrous conditions.
- Multi-Technique Validation : Cross-reference NMR (¹H, ¹³C), XPS (W 4f and S 2p peaks), and mass spectrometry .
- Data Triangulation : Compare results across independent labs and published crystallographic databases (e.g., Cambridge Structural Database) .
Q. What statistical approaches are appropriate for analyzing heterogeneous catalytic activity data?
Use:
- ANOVA : Assess significance of variables (e.g., temperature, catalyst loading).
- Principal Component Analysis (PCA) : Identify hidden correlations between reaction parameters and yield.
- Error Propagation Models : Quantify uncertainty in turnover frequency (TOF) calculations due to instrumental limits .
Methodological Guidance
Q. How should researchers design experiments to investigate this compound’s interaction with biomolecules?
What frameworks support the development of novel research questions on this compound’s electronic properties?
Apply the PICO framework :
- Population : Material system (e.g., W-S clusters).
- Intervention : Doping/functionalization.
- Comparison : Undoped vs. doped analogues.
- Outcome : Bandgap modulation, conductivity changes .
Data & Reproducibility
Q. How can researchers ensure reproducibility in this compound studies?
- Detailed Protocols : Document solvent purity, stirring rates, and aging times.
- Open Data : Share raw spectra, crystallographic files, and kinetic datasets via repositories like Zenodo.
- Peer Validation : Collaborate with independent labs to replicate key findings .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
